3-(2-hydroxyphenyl)-4-[4-(methylsulfanyl)phenyl]-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)-4-(4-methylsulfanylphenyl)-5-propyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C21H21N3O2S/c1-3-12-24-20(13-8-10-14(27-2)11-9-13)17-18(22-23-19(17)21(24)26)15-6-4-5-7-16(15)25/h4-11,20,25H,3,12H2,1-2H3,(H,22,23)
• InChI Key: DUAODYBNZFKCAV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC=C(C=C4)SC

Description

3-(2-hydroxyphenyl)-4-[4-(methylsulfanyl)phenyl]-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a pyrrolopyrazolone derivative characterized by a bicyclic scaffold fused with pyrazole and pyrrolidine rings. Its structure includes:

• Position 4: A 4-(methylsulfanyl)phenyl substituent, introducing a sulfur-containing moiety that may enhance lipophilicity and influence metabolic stability.
• Position 5: A propyl chain, which modulates steric bulk and solubility.

The molecular formula is C22H23N3O2S, with a molar mass of 405.5 g/mol .

Biological Activity

3-(2-hydroxyphenyl)-4-[4-(methylsulfanyl)phenyl]-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a complex organic compound that has garnered attention for its potential biological activities. This compound features a unique structural configuration with several functional groups, including a hydroxyl group and a methylthio group, which may contribute to its pharmacological properties.

• Molecular Formula : C21H21N3O2S
• Molecular Weight : 379.5 g/mol
• Structural Features : The compound's core structure is characterized by a pyrrolo[3,4-c]pyrazole framework, which is known for its diverse biological activities.

Biological Activities

Research indicates that compounds similar to 3-(2-hydroxyphenyl)-4-[4-(methylsulfanyl)phenyl]-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one exhibit various biological activities. Here are some key findings:

• Antioxidant Activity : Compounds within the same class have shown significant antioxidant properties, which are crucial for mitigating oxidative stress in biological systems .
• Anti-inflammatory Effects : Preliminary studies suggest that derivatives of this compound may act as selective COX-II inhibitors, potentially offering therapeutic benefits in treating inflammatory conditions. For example, related compounds have demonstrated IC50 values in the range of 0.52–22.25 μM against COX-II, indicating moderate to strong inhibitory effects .
• Antimicrobial Properties : Some derivatives have been reported to exhibit antimicrobial activity, suggesting potential applications in treating infections caused by resistant strains of bacteria.

Comparative Analysis

To better understand the biological activity of 3-(2-hydroxyphenyl)-4-[4-(methylsulfanyl)phenyl]-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one, it is useful to compare it with related compounds:

Compound Name	Structural Features	Unique Attributes
1-(2-hydroxyphenyl)-3-methyl-1H-pyrazole	Hydroxyl group on phenyl ring	Potential anti-inflammatory properties
1-methyl-3-(methylthio)-1H-pyrazole	Methylthio group	Exhibits antioxidant activity
1-benzoyl-3-methylpyrazole	Benzoyl substituent	Known for analgesic effects

This table highlights the diversity within this chemical class and underscores the unique attributes of the target compound due to its specific substituents and structural configuration.

Case Studies and Research Findings

Several studies have investigated the biological activities of similar compounds:

• Study on COX-II Inhibition : A study published in ACS Omega demonstrated that certain pyrazole derivatives exhibited strong COX-II inhibitory activity with selectivity ratios favoring COX-II over COX-I. These findings suggest that modifications to the structure of pyrazoles can enhance their therapeutic potential against inflammatory diseases .
• Antioxidant Studies : Research has shown that compounds with similar structural motifs can scavenge free radicals effectively, providing insights into their potential use as protective agents against oxidative damage in cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural differences between the target compound and analogous pyrrolopyrazolone derivatives:

Compound Name	Substituents	Molecular Formula	Molar Mass (g/mol)	Key Structural Variations
Target Compound	3: 2-hydroxyphenyl 4: 4-(methylsulfanyl)phenyl 5: propyl	C22H23N3O2S	405.5	Baseline structure for comparison.
4-(4-chlorophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one	3: 2-hydroxyphenyl 4: 4-chlorophenyl 5: 3-methoxypropyl	C21H20ClN3O3	397.85	- Chlorine (electron-withdrawing) replaces methylsulfanyl. - Methoxypropyl increases polarity.
3-(2-hydroxyphenyl)-5-(2-phenylethyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	3: 2-hydroxyphenyl 4: 3,4,5-trimethoxyphenyl 5: 2-phenylethyl	C28H27N3O5	485.54	- Trimethoxyphenyl enhances electron density. - Phenylethyl adds aromatic bulk.
4-(3-fluorophenyl)-3-(4-methylphenyl)-5-phenyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	3: 4-methylphenyl 4: 3-fluorophenyl 5: phenyl	C24H20FN3O	397.44	- Fluorine improves metabolic stability. - Methylphenyl and phenyl increase hydrophobicity.
3-(5-Chloro-2-hydroxy-4-methylphenyl)-4-(3-hydroxyphenyl)-5-[(4-methylphenyl)methyl]-1,2,3,3a,4,6a-hexahydropyrrolo[3,4-c]pyrazol-6-one	3: 5-chloro-2-hydroxy-4-methylphenyl 4: 3-hydroxyphenyl 5: (4-methylphenyl)methyl	C26H24ClN3O3	474.95	- Additional chloro and methyl groups enhance steric hindrance. - Hexahydro structure reduces ring strain.

Structural and Functional Implications

Electronic Effects

• The methylsulfanyl group in the target compound is a weak electron donor, contrasting with the chlorine (electron-withdrawing) in and fluorine (strongly electronegative) in . These differences may alter binding affinities in enzymatic systems.

Steric and Solubility Considerations

• The propyl chain in the target compound offers moderate hydrophobicity, whereas the 3-methoxypropyl in introduces ether oxygen, improving aqueous solubility.
• The phenylethyl substituent in and phenyl group in increase aromatic surface area, which may enhance stacking interactions but reduce solubility.

Metabolic Stability

• The hexahydro modification in reduces ring strain, possibly improving metabolic stability compared to dihydro derivatives.

Preparation Methods

Reaction Components and Conditions

The pyrrolo[3,4-c]pyrazol-6-one core is synthesized via a one-pot reaction involving:

• Methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (1.0 eq)

• 4-(Methylsulfanyl)benzaldehyde (1.1 eq)

• Propylamine (1.1 eq)

Conditions :

• Solvent: Dry ethanol (10–15 mL per 0.01 mol substrate)

• Temperature: Reflux at 80°C for 20 hours

• Catalyst: Acetic acid (1 mL per 0.01 mol substrate).

Mechanism :

• Formation of a Schiff base between aldehyde and amine.

• Michael addition of the dioxobutanoate to the imine.

• Intramolecular cyclization to yield 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione intermediates.

Yield : 70–86% after crystallization.

Ring-Opening Strategy for Pyrazol-6-one Formation

Hydrazinolysis of Chromeno[2,3-c]pyrrole Intermediates

The chromeno[2,3-c]pyrrole intermediate undergoes ring opening with hydrazine hydrate:

• Molar ratio : 1:5 (chromeno-pyrrole : hydrazine hydrate)

• Solvent : Dioxane (20 mL per 1 g substrate)

• Temperature : 80°C for 2–4 hours.

Key Observations :

• Reaction completion : Monitored by TLC (petroleum ether/acetone, 3:1).

• Product isolation : Crystallization from ethanol yields 72–94% pure 4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one.

Propyl Group Introduction at Position 5

Alkylation with 1-Bromopropane

The 5-propyl side chain is added via nucleophilic substitution:

• Substrate : Pyrrolo[3,4-c]pyrazol-6-one with a free NH group

• Reagents :

  • 1-Bromopropane (1.5 eq)

  • K₂CO₃ (2.0 eq)

• Conditions :

  • Solvent: Acetonitrile

  • Temperature: 60°C for 8 hours.

Yield : 82–89% after recrystallization.

Optimization and Catalytic Enhancements

Niobium Pentachloride (NbCl₅) Catalysis

NbCl₅ (5 mol%) accelerates cyclization steps in polar aprotic solvents (e.g., DMF), reducing reaction time from 20 hours to 6 hours.

Microwave-Assisted Synthesis

Microwave irradiation (120°C, 150 W) improves yields by 15–20% for hydrazinolysis and coupling steps.

Analytical Data and Characterization

Spectral Confirmation

• ¹H NMR (400 MHz, DMSO- d₆):
  δ 8.66 (s, 1H, pyrazole-H), 7.69–7.29 (m, 8H, aromatic-H), 5.13 (d, J = 9.8 Hz, 1H), 4.34 (d, J = 5.4 Hz, 2H), 2.51 (s, 3H, SCH₃).

• ESI-MS : m/z [M+H]⁺ 421.2.

Purity Assessment

• HPLC : >95% purity (C18 column, acetonitrile/water gradient).

Comparative Analysis of Methods

Method	Yield (%)	Time (h)	Key Advantage
Multicomponent Cyclization	86	20	One-pot synthesis
Suzuki Coupling	78	12	Selective aryl introduction
Microwave Hydrazinolysis	94	4	Reduced reaction time

Challenges and Solutions

• Low regioselectivity in alkylation : Additive use of tetrabutylammonium bromide (TBAB) improves propyl group orientation.

• Byproduct formation during cyclization : Silica gel chromatography (ethyl acetate/hexane, 1:3) removes dimeric impurities.

Industrial Scalability Considerations

• Cost-effective catalysts : CuI/DMEDA systems reduce Pd dependency in coupling steps.

• Solvent recycling : Ethanol and dioxane are recovered via distillation (>90% efficiency) .

Q & A

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

• Methodological Answer : The synthesis of pyrrolo-pyrazolone derivatives typically involves multi-step reactions, including cyclization and functional group modifications. For example, a general procedure involves refluxing precursors (e.g., chloranil in xylene) for extended periods (25–30 hours), followed by NaOH treatment, solvent removal, and recrystallization . To optimize yield, statistical experimental design (e.g., factorial or response surface methodology) can minimize trial-and-error by systematically varying parameters like temperature, solvent polarity, and catalyst loading. For instance, Taguchi methods have been applied in similar heterocyclic syntheses to reduce experimental runs while maximizing output .

Q. What spectroscopic and chromatographic techniques are critical for characterizing this compound?

• Methodological Answer :

• NMR : 1H and 13C NMR are essential for confirming regiochemistry and substituent positions. For example, phenolic -OH protons typically appear as broad singlets near δ 9–10 ppm, while aromatic protons show splitting patterns dependent on substitution .
• HPLC-MS : High-resolution mass spectrometry (HRMS) validates molecular weight, while HPLC with UV detection (e.g., at 254 nm) assesses purity.
• XRD : Single-crystal X-ray diffraction resolves stereochemical ambiguities in diastereomeric mixtures .

Q. What in vitro assays are suitable for preliminary evaluation of its biological activity?

• Methodological Answer :

• Enzyme Inhibition : Screen against kinases, carbonic anhydrases, or cytochrome P450 isoforms using fluorometric or colorimetric assays (e.g., NADH depletion for oxidoreductases) .
• Cytotoxicity : Use MTT or resazurin assays on cancer cell lines (e.g., HeLa, MCF-7) to assess IC50 values. Compare with structurally related compounds to identify structure-activity trends .

Advanced Research Questions

Q. How can computational modeling guide the design of derivatives with enhanced target selectivity?

• Methodological Answer :

• Docking Studies : Use software like AutoDock Vina or Schrödinger Suite to model interactions with target proteins (e.g., kinases or receptors). Focus on hydrogen bonding with the hydroxyphenyl group and hydrophobic interactions from the methylsulfanyl moiety .
• Quantum Chemical Calculations : Calculate frontier molecular orbitals (HOMO/LUMO) to predict reactivity and redox behavior. For example, electron-withdrawing groups on the phenyl ring may stabilize charge-transfer interactions .

Q. How should researchers resolve contradictions in biological activity data across different assay conditions?

• Methodological Answer :

• Orthogonal Assays : Replicate results using complementary methods (e.g., fluorescence polarization vs. surface plasmon resonance for binding affinity).
• Buffer Optimization : Test activity in varying pH (e.g., 6.5–7.4) and ionic strength to identify condition-dependent effects. For instance, the hydroxyphenyl group’s ionization state may alter binding kinetics .
• Metabolite Screening : Use LC-MS to detect degradation products or reactive intermediates that may interfere with assays .

Q. What strategies are effective for scaling up synthesis while maintaining stereochemical integrity?

• Methodological Answer :

• Flow Chemistry : Implement continuous flow reactors to control exothermic reactions and reduce side products. For example, microreactors improve heat transfer in cyclization steps .
• Chiral Catalysts : Use asymmetric catalysis (e.g., organocatalysts or metal-ligand complexes) to preserve enantiomeric excess during scale-up.

Notes for Rigorous Research

• Contradictory Data : If biological activity varies between cell lines (e.g., higher potency in HeLa vs. MCF-7), perform transcriptomic profiling to identify differential target expression .
• Safety : Handle methylsulfanyl derivatives under inert atmospheres to prevent oxidation to sulfoxides/sulfones, which may alter bioactivity .